Cas no 66715-06-8 (Benzonitrile, 2,3,4,5-tetramethyl-)

• Product Name: Benzonitrile, 2,3,4,5-tetramethyl-
• CAS No: 66715-06-8
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 395918
• PubChem ID: 12415315
• Update Time: 2025-04-19

Benzonitrile, 2,3,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,4,5-tetramethyl-
• 2,3,4,5-tetramethylbenzonitrile
• DTXSID80497217
• 66715-06-8
• tetramethylbenzonitrile
• SCHEMBL14349076

• Inchi： 1S/C11H13N/c1-7-5-11(6-12)10(4)9(3)8(7)2/h5H,1-4H3
• InChI Key： ZZOGPOQLQRPKKJ-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79